5-Iodo-2-isobutoxybenzonitrile
Overview
Description
5-Iodo-2-isobutoxybenzonitrile is a useful research compound. Its molecular formula is C11H12INO and its molecular weight is 301.12 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Application in Drug Development : Meng Fan-hao (2012) reported the successful synthesis of 5-Bromo-2-isobutoxybenzonitrile, a key intermediate in the development of the drug Febuxostat, using mild reaction conditions, easy operation, and at a lower cost (Meng Fan-hao, 2012).
Crystallography and Structural Studies : Research by D. Britton (2006) on 3,5-Dichloro-4-hydroxybenzonitrile, a related compound, demonstrated extreme two-dimensional isostructurality in its polymorphs, forming similar chains bound together by interactions to form planar sheets (D. Britton, 2006).
Biochemical Effects and Mitochondrial Respiration : The study by T. E. Ferrari and D. Moreland (1969) found that Ioxynil, a compound similar to 5-Iodo-2-isobutoxybenzonitrile, stimulates mitochondrial respiration in white potato tubers (T. E. Ferrari & D. Moreland, 1969).
Influence of Iodine Substitution : K. Merz (2006) explored how iodine significantly influences the crystal packing of iodo-substituted benzonitriles and phenols (K. Merz, 2006).
Photochemistry : A study by Florent Bonnichon et al. (1999) on the photochemistry of 5-chloro-2-hydroxybenzonitrile showed the formation of carbene from the triplet excited state, influenced by CN substitution (Florent Bonnichon et al., 1999).
Receptor Agonist for Biological Studies : Emil Märcher Rørsted et al. (2021) found that 25CN-NBOH is a potent and selective serotonin 2A receptor agonist, important for studying 5HT2AR signaling in various animal models (Emil Märcher Rørsted et al., 2021).
Synthesis for Cross-Coupling Reactions : Zengming Man et al. (2016) reported on the synthesis of 5-Iodo-1,2,3,4-tetrahydropyridines by Rhodium-Catalyzed Tandem Nucleophilic Attacks, useful for cross-coupling reactions and biorelated polycyclic compounds (Zengming Man et al., 2016).
Pesticide Degradation and Mode of Action : Several studies have explored the degradation, mode of action, and environmental impact of ioxynil and related compounds (J. C. Hsu & N. Camper, 1975); (R. L. Wain et al., 1966); (A. Subbarayappa et al., 2010).
Potential in Agriculture : Research by R. L. Wain et al. (1968) suggested that halogen derivatives of 4-hydroxybenzoic acid show potential as root growth stimulants in agriculture (R. L. Wain et al., 1968).
Properties
IUPAC Name |
5-iodo-2-(2-methylpropoxy)benzonitrile | |
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InChI |
InChI=1S/C11H12INO/c1-8(2)7-14-11-4-3-10(12)5-9(11)6-13/h3-5,8H,7H2,1-2H3 | |
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InChI Key |
VAAOPJOZUAROSR-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)COC1=C(C=C(C=C1)I)C#N | |
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Molecular Formula |
C11H12INO | |
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Molecular Weight |
301.12 g/mol | |
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Synthesis routes and methods
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